Cas no 2228488-28-4 (2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid
• CAS No: 2228488-28-4
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 6352348
• PubChem ID: 165706318
• Update Time: 2025-05-20

2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid
• 2-[1-(3-chloro-2-hydroxyphenyl)cyclobutyl]acetic acid
• 2228488-28-4
• EN300-1991682

• Inchi： 1S/C12H13ClO3/c13-9-4-1-3-8(11(9)16)12(5-2-6-12)7-10(14)15/h1,3-4,16H,2,5-7H2,(H,14,15)
• InChI Key： SAWPCNUWAIYWQL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid

Professional Introduction to 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic Acid (CAS No. 2228488-28-4)

2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid, identified by its CAS number 2228488-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclobutylacetic acid backbone, which is appended with a phenyl ring substituent at the 1-position. The phenyl ring itself is further functionalized with a 3-chloro-2-hydroxy group, imparting unique chemical and biological properties that make it a promising candidate for various therapeutic applications.

The structural features of 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid contribute to its potential as a pharmacophore in drug design. The presence of both hydroxyl and chloro substituents on the aromatic ring creates a molecular scaffold that can engage in multiple types of interactions with biological targets, including hydrogen bonding, π-stacking, and electrostatic interactions. These properties are particularly relevant in the context of developing small-molecule inhibitors or modulators for enzymes and receptors involved in critical biological pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate the activity of enzymes such as kinases and phosphatases, which are often implicated in diseases like cancer and inflammatory disorders. The cyclobutylacetic acid moiety in 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid has been shown to enhance binding affinity and selectivity due to its rigid three-membered ring structure. This rigidity can help stabilize the compound's conformation in the active site of target enzymes, leading to more effective inhibition.

Moreover, the 3-chloro-2-hydroxy substituent on the phenyl ring adds another layer of complexity to the compound's interactions with biological targets. The hydroxyl group can participate in hydrogen bonding, while the chloro group can engage in electrostatic interactions or even coordinate with metal ions, depending on the target protein. Such versatility makes this compound a valuable scaffold for medicinal chemists seeking to design molecules with tailored biological activities.

Recent studies have highlighted the potential of cyclobutylacetic acid derivatives as scaffolds for drug discovery. For instance, researchers have explored analogs of this class of compounds as inhibitors of cyclooxygenase (COX) enzymes, which play a key role in inflammation and pain signaling. The structural features of 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid, particularly its ability to interact with both hydrophobic and polar regions of biological targets, make it an attractive candidate for such applications.

The synthesis of 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid presents unique challenges due to its complex structural motif. However, advances in synthetic chemistry have made it possible to access such molecules with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation have been employed to construct the cyclobutylacetic acid core and introduce the phenyl ring substituents with high precision.

In addition to its potential as an inhibitor, 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid may also exhibit other biological activities. For example, its structural similarity to known bioactive molecules suggests that it could interact with other enzymes or receptors involved in metabolic pathways. Further investigation is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of lead compounds like 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid. Its unique structural features make it a versatile scaffold for drug design, offering opportunities for creating molecules with improved efficacy and selectivity. As research in this area continues to progress, it is likely that compounds like this will play an increasingly important role in the treatment of various diseases.

The future directions for research on 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid may include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, computational methods such as molecular docking and virtual screening can be used to identify new analogs with enhanced biological activity. By leveraging these approaches, scientists can accelerate the discovery process and bring new therapeutic agents to market more quickly.

In conclusion, 2-1-(3-chloro-2-hydroxyphenyl)cyclobutylacetic acid(CAS No. 2228488-28-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile biological interactions make it an attractive scaffold for drug design. As further studies continue to uncover its therapeutic applications, this compound is poised to make meaningful contributions to the development of new treatments for human diseases.